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Compound of Interest

Compound Name: DEEP RED

Cat. No.: B1585064

In the dynamic landscape of biomedical research, the selection of appropriate fluorescent
probes is paramount for generating high-fidelity data. This guide provides a comprehensive
comparison of the well-established Cy5 fluorescent dye and the emerging class of DEEP RED
dyes, offering researchers, scientists, and drug development professionals the critical
information needed to make informed decisions for their specific applications.

At a Glance: Key Performance Characteristics

A summary of the key photophysical and performance characteristics of DEEP RED and Cy5
dyes is presented below. It is important to note that "DEEP RED" encompasses a variety of
commercially available dyes with distinct properties. The data presented here for DEEP RED
represents a range of these dyes, and specific characteristics can vary by product.
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Property DEEP RED Dyes Cy5
Excitation Maximum (nm) ~630 - 644[1][2] ~649[3][4]
Emission Maximum (nm) ~650 - 665[1][2] ~667 - 670[3][4][5]
Molar Extinction Coefficient ]

Not consistently reported ~250,000[3][6]
(cm~iM-1)
Quantum Yield (®) Not consistently reported ~0.20 - 0.27[3][6]

Moderate, known to be less
Photostabilit Generally high, product- photostable than some
otostabili
Y dependent alternatives like Alexa Fluor

647.[7][8][9][10]

Application-specific (e.g., pH )
] o Bright, far-red fluorescence
sensing, oxidative stress

Key Features ) ] with low autofluorescence from
detection, cell tracking)[1][2] ) ) )
biological specimens.[12][13]
[11]
In-Depth Analysis

DEEP RED Dyes: A Diverse Toolkit

The term "DEEP RED" refers to a family of fluorescent dyes with emission spectra in the deep
red to far-red region, spectrally similar to Cy5. However, unlike the singular entity of Cy5,
DEEP RED dyes are often engineered for specific biological applications.

For instance, pHrodo™ Deep Red is a pH-sensitive dye that exhibits fluorescence only in
acidic environments, making it an excellent tool for studying cellular processes like endocytosis
and phagocytosis.[11] It has an excitation and emission maximum of approximately 640 nm
and 655 nm, respectively, and can be detected using standard Cy5 filter sets.[11]

CellROX® Deep Red is a fluorogenic probe designed to measure oxidative stress in live cells.
[1] This cell-permeant dye is non-fluorescent in its reduced state and becomes brightly
fluorescent upon oxidation by reactive oxygen species, with absorption/emission maxima at
644/665 nm.[1]
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CellTracker™ Deep Red is utilized for monitoring cell movement and location over multiple
generations.[2] It has an excitation maximum of 630 nm and an emission maximum of 650 nm.

[2]

SYTO™ Deep Red is a cell-permeable nucleic acid stain suitable for delineating the nuclei of
live, dead, or fixed cells.[14] It has an excitation/emission maximum of 652/669 nm when
bound to DNA and is compatible with standard Cy5 filter sets.[14]

Cy5: The Established Workhorse

Cyanine5 (Cy5) is a bright and widely used fluorescent dye that emits in the far-red region of
the spectrum.[12][13] Its key advantages include high fluorescence intensity and minimal
autofluorescence from biological specimens in this spectral range, leading to an excellent
signal-to-noise ratio.[12][13] Cy5 is a versatile dye used in a broad range of applications,
including fluorescence microscopy, flow cytometry, and western blotting.[12][15][16] However,
its photostability can be a limitation in experiments requiring prolonged or intense light
exposure, with studies indicating it is less photostable than some modern alternatives.[7][8][9]
[10]

Experimental Protocols

To ensure objective and reproducible comparisons between DEEP RED and Cy5 dyes,
standardized experimental protocols are essential. Below is a general workflow for evaluating
dye performance in immunofluorescence applications.

General Immunofluorescence Staining Protocol
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Sample Preparation

1. Cell Culture
Grow cells on coverslips

4

2. Fixation
Treat with 4% PFA

!

3. Permeabilization
(for intracellular targets)
Treat with 0.1% Triton X-100

}

4. Blocking
Incubate with 1% BSA

Staihing

5. Primary Antibody Incubation
Incubate with target-specific primary antibody

}

6. Wash
3x with PBS

}

7. Secondary Antibody Incubation
Incubate with DEEP RED or Cy5 conjugated secondary antibody

4

8. Wash
3x with PBS, protect from light

Imaging

9. Mounting
Mount coverslip with antifade medium

!

10. Fluorescence Microscopy
Acquire images using appropriate filter sets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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